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Compound of Interest

Compound Name: (2-lodo-5-methylphenyl)methanol

Cat. No.: B8058622

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
based on available data for structurally similar compounds. A specific Safety Data Sheet (SDS)
for (2-lodo-5-methylphenyl)methanol was not available at the time of writing. All handling of
this chemical should be conducted by trained personnel in a controlled laboratory environment.

Executive Summary

(2-lodo-5-methylphenyl)methanol, a substituted aromatic alcohol, presents a significant
potential for health hazards. Based on the toxicological profiles of its structural components—
an iodinated phenyl ring and a benzyl alcohol moiety—this compound should be handled as a
hazardous substance. Primary concerns include acute toxicity if swallowed, skin and eye
irritation, and potential for respiratory tract irritation. This guide provides a comprehensive
overview of the presumed hazards, recommended handling procedures, and emergency
protocols to ensure the safety of laboratory personnel.

Hazard Identification and Classification

While a specific GHS classification for (2-lodo-5-methylphenyl)methanol is not established,
an inferred classification can be derived from analogous compounds.

Inferred GHS Hazard Classification:
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation.

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation.
Tract Irritation)

This classification is based on the known hazards of iodo-substituted aromatic compounds and

benzyl alcohols.

Toxicological Data Summary

Quantitative toxicological data for (2-lodo-5-methylphenyl)methanol is not available. The
following table summarizes data for related compounds to provide a basis for risk assessment.
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Other Relevant

Compound CAS Number LD50 Oral (rat)
Data

Harmful by inhalation

and skin contact.[1]
Benzyl Alcohol 100-51-6 1230 mg/kg[1]

Causes severe eye

irritation.[1]

Highly toxic and
i i corrosive.[2] Severe
lodine 7553-56-2 Not applicable o
irritant to eyes and

respiratory tract.[3]

Toxic if swallowed, in

contact with skin, or if

inhaled.[4] Causes
Methanol 67-56-1

damage to organs

(eyes, central nervous

system).[4]

Experimental Protocols: Safe Handling of a
Hazardous Chemical Powder

The following is a generic protocol for the safe handling of a powdered chemical like (2-lodo-5-
methylphenyl)methanol.

4.1. Personal Protective Equipment (PPE)

e Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
e Lab Coat: A flame-resistant lab coat should be worn and buttoned.

» Respiratory Protection: If handling outside of a certified chemical fume hood, a NIOSH-
approved respirator is required.

4.2. Weighing and Aliquoting
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o Perform all manipulations within a certified chemical fume hood to minimize inhalation

exposure.
e Use a dedicated, clean weighing vessel.
o Carefully transfer the desired amount of the compound using a clean spatula.

e Avoid creating dust. If dust is generated, gently clean the area with a damp cloth, ensuring
the cloth is disposed of as hazardous waste.

» Close the container tightly immediately after use.

4.3. Dissolution

e Add the solvent to the vessel containing the weighed compound slowly.
 If necessary, use a magnetic stirrer or sonicator to aid dissolution.

o Ensure the vessel is appropriately capped or covered during dissolution to prevent solvent
evaporation and potential aerosolization of the compound.

Diagrams
Personal Protective Equipment (PPE) Workflow

Enter Laboratory Don Lab Coat H Wear Safety Glasses }—»{ Put on Gloves H Work in Fume Hood H Complete Work H Remove Gloves H Remove Lab Coat }—» Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for donning and doffing Personal Protective Equipment.

Spill Response Logic
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Chemical Spill Occurs

Evacuate Immediate Area

Y

Alert Supervisor and Safety Officer

Assess Spill Size and Hazard

Small Spill
(Manageable by lab personnel)

Large Spill
(Requires emergency response)

Contain Spill with Absorbent Material

l

Neutralize (if applicable and safe)

;

Clean Up with Appropriate Kit

;

Dispose of Waste in Labeled Container

,

Decontaminate Area and Equipment

File Incident Report

Click to download full resolution via product page

Caption: Decision-making process for responding to a chemical spill.
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Storage and Disposal

6.1. Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

e The storage area should be clearly marked with the appropriate hazard warnings.
6.2. Disposal

» Dispose of unused material and contaminated waste in accordance with local, state, and
federal regulations.

e Do not dispose of down the drain or in regular trash.

e Consult with your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Emergency Procedures

7.1. In Case of Skin Contact

o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
e Remove contaminated clothing and shoes.

o Seek immediate medical attention.

7.2. In Case of Eye Contact

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.

e Remove contact lenses if present and easy to do.

o Seek immediate medical attention.
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7.3. In Case of Inhalation

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

If not breathing, give artificial respiration.

Seek immediate medical attention.

7.4. In Case of Ingestion

Do NOT induce vomiting.

Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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